Cas no 1031645-24-5 (1-(4-chlorobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine)

• Product Name: 1-(4-chlorobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine
• CAS No: 1031645-24-5
• MF: C₁₉H₁₇ClFN₃O₃S
• MW: 421.872985601425
• CID: 5382532
• Update Time: 2025-11-01

1-(4-chlorobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 5-[1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-3-(3-fluorophenyl)-1,2,4-oxadiazole
• 1-(4-chlorobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine

• Inchi： 1S/C19H17ClFN3O3S/c20-15-6-8-17(9-7-15)28(25,26)24-10-2-4-14(12-24)19-22-18(23-27-19)13-3-1-5-16(21)11-13/h1,3,5-9,11,14H,2,4,10,12H2
• InChI Key： DJIGFMPWLKXWRU-UHFFFAOYSA-N
• SMILES： O1C(C2CCCN(S(C3=CC=C(Cl)C=C3)(=O)=O)C2)=NC(C2=CC=CC(F)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(4-chlorobenzenesulfonyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine

1-(4-Chlorobenzenesulfonyl)-3-[3-(3-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]Piperidine: A Comprehensive Overview

1-(4-Chlorobenzenesulfonyl)-3-[3-(3-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]Piperidine, also known by its CAS number 1031645-24-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a sulfonyl group attached to a chlorobenzene moiety, and an oxadiazole ring substituted with a fluorophenyl group. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

The molecular structure of 1-(4-Chlorobenzenesulfonyl)-3-[3-(3-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]Piperidine is of particular interest due to the presence of the oxadiazole ring. Oxadiazoles are heterocyclic compounds that are widely studied for their unique electronic properties and potential applications in drug design. The substitution pattern on the oxadiazole ring, specifically the presence of a fluorophenyl group at position 3, adds further complexity and functionality to the molecule. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound a promising candidate for pharmaceutical research.

Recent studies have highlighted the importance of sulfonyl groups in medicinal chemistry. The sulfonyl group in this compound is attached to a chlorobenzene ring, which introduces additional electronic effects and potential bioactivity. Chlorine substitution on aromatic rings is often associated with increased stability and improved pharmacokinetic profiles. These attributes make 1-(4-Chlorobenzenesulfonyl)-3-[3-(3-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]Piperidine a valuable compound for exploring new therapeutic agents.

The piperidine ring in this compound serves as a rigid scaffold that can be further functionalized to explore its potential in drug design. Piperidine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors. The combination of the piperidine ring with the sulfonyl and oxadiazole groups creates a molecule with diverse binding capabilities, making it suitable for investigating interactions with various biological systems.

In terms of synthesis, 1-(4-Chlorobenzenesulfonyl)-3-[3-(3-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]Piperidine can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the oxadiazole ring via cyclization reactions followed by coupling with the sulfonylated piperidine moiety. The use of modern synthetic techniques ensures high yields and purity levels, making this compound accessible for further research.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its conformational flexibility and binding affinity towards various biological targets. These studies have paved the way for designing more potent derivatives with improved pharmacological profiles.

In conclusion, 1-(4-Chlorobenzenesulfonyl)-3-[3-(3-Fluorophenyl)-1,2,4-Oxadiazol-5-yl]Piperidine, CAS number 1031645-24-5, represents a sophisticated organic compound with immense potential in chemical research and development. Its unique molecular structure combines multiple functional groups that offer diverse opportunities for further exploration in drug discovery and material science.